N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide

• IUPAC Name: N-[2,6-di(propan-2-yl)phenyl]thiophene-2-sulfonamide
• InChI: InChI=1S/C16H21NO2S2/c1-11(2)13-7-5-8-14(12(3)4)16(13)17-21(18,19)15-9-6-10-20-15/h5-12,17H,1-4H3
• InChI Key: ZHLJSKJSZNHSJZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=C(C(=CC=C1)C(C)C)NS(=O)(=O)C2=CC=CS2
• Molecular Formula: C16H21NO2S2
• Molecular Weight: 323.5 g/mol

Description

N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide (TPS) is a chemical compound that has gained attention in the scientific community due to its potential use in various applications. TPS is a sulfonamide derivative that has been synthesized using different methods, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide is not fully understood, but it is believed to act as a charge-transporting material due to its high electron affinity and low ionization potential. N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide has been shown to form charge-transfer complexes with other organic molecules, which can improve their electrical conductivity.
Biochemical and Physiological Effects:
N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide has not been extensively studied for its biochemical and physiological effects. However, it has been shown to be non-toxic to cells and has low cytotoxicity. N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide has also been shown to have antimicrobial properties, making it a potential candidate for the development of new antibiotics.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide is its high solubility in common organic solvents, making it easy to handle and use in lab experiments. N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide is also relatively stable and can be stored for long periods without degradation. However, N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide has a low melting point, which can make it difficult to handle at high temperatures. Additionally, N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide is sensitive to air and moisture, which can affect its stability and purity.

Future Directions

There are several future directions for the research and development of N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide. One potential direction is the use of N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide as a hole-transporting material in perovskite solar cells, which have shown great promise in the field of renewable energy. N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide could also be used as a dopant in other organic semiconductors to improve their electrical properties. Additionally, further studies on the biochemical and physiological effects of N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide could lead to the development of new antimicrobial agents.

Synthesis Methods

The synthesis of N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide involves the reaction of 2,6-diisopropylphenylamine with thiophene-2-sulfonyl chloride in the presence of a base, such as triethylamine. The reaction results in the formation of N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide as a white solid with a yield of approximately 60-70%. The purity of N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide can be increased by recrystallization using solvents such as ethanol or acetone.

Scientific Research Applications

N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide has been extensively studied for its potential use in various scientific applications. One of the primary applications of N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide is in the field of organic electronics, where it has been used as a hole-transporting material in organic light-emitting diodes (OLEDs) and organic solar cells (OSCs). N-(2,6-diisopropylphenyl)-2-thiophenesulfonamide has also been used as a dopant in polymer semiconductors to improve their electrical conductivity.